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Introduction

Parathyroid hormone (PTH) is a critical regulator of calcium and phosphate homeostasis. While
the biological activities of the full-length hormone (1-84) and its N-terminal fragments are well-
characterized and mediated by the PTH receptor type 1 (PTH1R), the functions of C-terminal
fragments, such as pTH (44-68), are less understood. Human pTH (44-68) is a 25-amino acid
peptide fragment that does not activate the classical PTH1R and is therefore considered
biologically inactive in assays measuring adenylate cyclase activity. However, emerging
evidence suggests the existence of a distinct C-terminal PTH receptor (CPTHR), through which
fragments like pTH (44-68) may exert biological effects, often counteracting the actions of N-
terminal PTH.

These application notes provide detailed protocols for the labeling of human pTH (44-68) with
biotin, fluorescent dyes, and radioisotopes. Labeled pTH (44-68) is a valuable tool for a variety
of research applications, including immunoassays, receptor-binding studies, and investigation
of the physiological roles of C-terminal PTH fragments.
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Amino Acid Sequence of Human pTH (44-68)

The amino acid sequence for human pTH (44-68) is: Arg-Asp-Ala-Gly-Ser-GIn-Arg-Pro-Arg-
Lys-Lys-Glu-Asp-Asn-Val-Leu-Val-Glu-Ser-His-Glu-Lys-Ser-Leu-Gly

This sequence contains multiple primary amines (at the N-terminus and the side chains of three
lysine residues) that can be targeted for labeling. It lacks cysteine and tyrosine residues.

Data Presentation: Labeling Strategy and
Quantitative Considerations

The choice of labeling technique depends on the intended application. Below is a summary of
common labeling strategies for pTH (44-68) and key quantitative parameters to consider.
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Experimental Protocols
Protocol 1: Biotinylation of pTH (44-68) via NHS-Ester
Chemistry

This protocol describes the labeling of primary amines on pTH (44-68) with a biotin-NHS ester.

Materials:

Human pTH (44-68) peptide

Biotin-NHS ester (e.g., EZ-Link™ NHS-Biotin)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

0.1 M Sodium bicarbonate buffer, pH 8.5

Desalting column (e.g., Zeba™ Spin Desalting Columns)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Peptide Preparation: Dissolve pTH (44-68) in 0.1 M sodium bicarbonate buffer (pH 8.5) to a
final concentration of 1-5 mg/mL.

Biotin-NHS Ester Preparation: Immediately before use, dissolve the Biotin-NHS ester in DMF
or DMSO to a concentration of 10 mg/mL.

Labeling Reaction:
o Add the dissolved Biotin-NHS ester to the peptide solution at a 10:1 to 20:1 molar excess.

o Incubate the reaction mixture for 2-4 hours at room temperature with gentle stirring,
protected from light.

Purification:
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o Remove excess, unreacted biotin by passing the reaction mixture through a desalting
column equilibrated with PBS (pH 7.4).

o Follow the manufacturer's instructions for the desalting column.

e Quantification and Storage:

o Determine the concentration of the biotinylated peptide using a BCA or Bradford protein
assay.

o Assess the degree of biotinylation using a HABA assay if required.

o Store the biotinylated pTH (44-68) in aliquots at -20°C or -80°C.

Protocol 2: Fluorescent Labeling of pTH (44-68) with
FITC

This protocol details the conjugation of Fluorescein Isothiocyanate (FITC) to the primary
amines of pTH (44-68).

Materials:

Human pTH (44-68) peptide

Fluorescein Isothiocyanate (FITC)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

0.1 M Carbonate-bicarbonate buffer, pH 9.0

Desalting column

Phosphate-Buffered Saline (PBS), pH 7.4
Procedure:

o Peptide Preparation: Dissolve pTH (44-68) in 0.1 M carbonate-bicarbonate buffer (pH 9.0) to
a concentration of 1-5 mg/mL.
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FITC Preparation: Immediately before use, dissolve FITC in DMF or DMSO to a
concentration of 1 mg/mL.

Labeling Reaction:

o Slowly add the FITC solution to the peptide solution while gently stirring, to achieve a final
molar ratio of 5:1 to 10:1 (FITC:peptide).

o Incubate the reaction for 2-4 hours at room temperature in the dark.

Purification:

o Separate the FITC-labeled peptide from unreacted FITC using a desalting column
equilibrated with PBS (pH 7.4).

Quantification and Storage:

o Measure the absorbance of the labeled peptide at 280 nm (for peptide concentration, if
applicable) and 494 nm (for FITC concentration).

o Calculate the degree of labeling.

o Store the FITC-pTH (44-68) at 4°C for short-term use or at -20°C for long-term storage,
protected from light.

Protocol 3: Radioiodination of pTH (44-68)

Due to the absence of a tyrosine residue, direct radioiodination of pTH (44-68) is less efficient
and targets the histidine residue. An alternative and often preferred method is indirect labeling
using a pre-iodinated acylating agent such as the Bolton-Hunter reagent.

Materials:
e Human pTH (44-68) peptide
e 125]-|abeled Bolton-Hunter Reagent

e 0.1 M Borate buffer, pH 8.5
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e Desalting column or HPLC for purification

e PBS containing 0.1% BSA

Procedure:

o Peptide Preparation: Dissolve pTH (44-68) in 0.1 M borate buffer (pH 8.5).
e Labeling Reaction:

o The 125|-Bolton-Hunter reagent is typically supplied in a sealed vial under an inert
atmosphere.

o Add the peptide solution to the vial containing the dried Bolton-Hunter reagent.
o Incubate on ice for 30-60 minutes with occasional gentle mixing.

e Quenching the Reaction: Add a quenching buffer (e.g., 0.2 M glycine in borate buffer) to
react with any remaining active ester.

o Purification:

o Purify the 125|-labeled pTH (44-68) from unreacted components using a desalting column
or reverse-phase HPLC.

e Quantification and Storage:
o Determine the specific activity (Ci/mmol) of the labeled peptide using a gamma counter.

o Store the radiolabeled peptide at -80°C.

Mandatory Visualizations
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Workflow for Biotinylation of pTH (44-68)
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Caption: Workflow for the biotinylation of pTH (44-68) peptide.
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Signaling Pathways of PTH Fragments
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Caption: Contrasting signaling pathways of N- and C-terminal PTH fragments.

e To cite this document: BenchChem. [Application Notes and Protocols: Labeling and Use of
Human pTH (44-68)]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1591451/docs#application-notes-and-protocols-
labeling-and-use-of-human-pth-44-68]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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